Cas no 207444-67-5 (Propanedioic acid,1,3-bis(3-carboxypropyl) ester)

Propanedioic acid,1,3-bis(3-carboxypropyl) ester structure
207444-67-5 structure
Product Name:Propanedioic acid,1,3-bis(3-carboxypropyl) ester
CAS No:207444-67-5
MF:C11H16O8
MW:276.239944458008
CID:241827
PubChem ID:40427053
Update Time:2025-04-19

Propanedioic acid,1,3-bis(3-carboxypropyl) ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,1,3-bis(3-carboxypropyl) ester
    • 4-[3-(3-carboxypropoxy)-3-oxopropanoyl]oxybutanoic acid
    • BIS(3-CARBOXYPROPYL) ESTER PROPANEDIOIC ACID
    • 4,4'-[(1,3-Dioxopropane-1,3-diyl)bis(oxy)]dibutanoic acid
    • LogP
    • propanedioic acid, bis(3-carboxypropyl) ester
    • di(3-carboxypropyl) malonate
    • Bis(3-carboxypropyl)ester propanedioic acid
    • 207444-67-5
    • DTXSID10654230
    • AC-13197
    • AKOS015961186
    • Inchi: 1S/C11H16O8/c12-8(13)3-1-5-18-10(16)7-11(17)19-6-2-4-9(14)15/h1-7H2,(H,12,13)(H,14,15)
    • InChI Key: ISSCARIDNDXFJB-UHFFFAOYSA-N
    • SMILES: O(C(CC(=O)OCCCC(=O)O)=O)CCCC(=O)O

Computed Properties

  • Exact Mass: 276.08448
  • Monoisotopic Mass: 276.08451746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 127.2
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